Cas no 13958-13-9 (Phenol,5-ethoxy-2-nitroso-)

• Product Name: Phenol,5-ethoxy-2-nitroso-
• CAS No: 13958-13-9
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 237074
• PubChem ID: 272372
• Update Time: 2025-04-19

Phenol,5-ethoxy-2-nitroso- Chemical and Physical Properties

Names and Identifiers

• Phenol,5-ethoxy-2-nitroso-
• 5-ethoxy-2-nitrosophenol
• 2-Nitroso-5-ethoxyphenol
• 4-ethoxy-[1,2]benzoquinone 1-oxime
• 4-Ethoxy-2-hydroxy-nitrosobenzol
• 4-Nitroso-resorcin-1-aethylaether
• 4-nitrosoresorcine-1-ethylether
• 5-Aethoxy-2-nitroso-phenol
• 5-ethoxy-2-nitroso-phenol
• AC1L6RP7
• AC1Q6R2Y
• AG-D-79734
• AR-1G7987
• CTK4C1868
• NSC116727
• DTXSID90161114
• NSC 116727
• NSC-116727
• 13958-13-9

• Inchi： 1S/C8H9NO3/c1-2-12-6-3-4-7(9-11)8(10)5-6/h3-5,10H,2H2,1H3
• InChI Key： QKSUTIDGHCYZAO-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=C(C=1)O)N=O

Computed Properties

• Exact Mass: 167.05827
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers